Cas no 62433-30-1 (Methanone, (5-fluoro-2-hydroxyphenyl)(4-nitrophenyl)-)

• Product Name: Methanone, (5-fluoro-2-hydroxyphenyl)(4-nitrophenyl)-
• CAS No: 62433-30-1
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 444971
• PubChem ID: 71386456
• Update Time: 2025-04-19

Methanone, (5-fluoro-2-hydroxyphenyl)(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-fluoro-2-hydroxyphenyl)(4-nitrophenyl)-
• (5-fluoro-2-hydroxyphenyl)-(4-nitrophenyl)methanone
• (5-Fluoro-2-hydroxyphenyl)(4-nitrophenyl)methanone
• DTXSID10808630
• 62433-30-1

• Inchi： 1S/C13H8FNO4/c14-9-3-6-12(16)11(7-9)13(17)8-1-4-10(5-2-8)15(18)19/h1-7,16H
• InChI Key： ICDCNIKRHAMLSD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C1C=CC(=CC=1)[N+](=O)[O-])=O)O

Computed Properties

• Exact Mass: 261.04374
• Monoisotopic Mass: 261.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44